Technical Support Center: Optimization of Cefmatilen Hydrochloride Hydrate Oral Bioavailability

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest	
Compound Name:	*Cefmatilen hydrochloride hydrate*
CAS No.:	*154776-45-1*
Cat. No.:	*B133707*

Get Quote

Welcome to the technical support center for the optimization of **Cefmatilen hydrochloride hydrate**'s oral bioavailability. This guide is designed for researchers, scientists, and drug development professionals actively working on overcoming the challenges associated with the oral delivery of this third-generation cephalosporin. Here, we move beyond generic protocols to provide in-depth, field-proven insights into troubleshooting common experimental hurdles. Our approach is rooted in a deep understanding of physicochemical principles and their practical application in formulation development.

Part 1: Foundational Understanding & Initial Characterization

Before embarking on complex formulation strategies, a thorough understanding of **Cefmatilen hydrochloride hydrate**'s intrinsic properties is paramount. Many experimental failures can be traced back to an incomplete initial characterization.

© 2026 BenchChem. All rights reserved.

Frequently Asked Questions (FAQs): Initial Characterization

Question: We are observing inconsistent dissolution results with our **Cefmatilen hydrochloride hydrate** active pharmaceutical ingredient (API). What could be the underlying cause?

Answer: Inconsistent dissolution is often a primary indicator of issues with the API's solid-state properties. **Cefmatilen hydrochloride hydrate**, as a crystalline hydrate, can be susceptible to variability.

- Causality: The presence of different polymorphic forms or variations in the hydration state can significantly impact the solubility and dissolution rate. One of the related substances, an impurity with a diphenylmethyl group at the N3-position of the triazolyl group of cefmatilen, has been shown to act as a habit modifier, altering the crystal habit and size.[1] Changes in crystal habit can directly affect the surface area available for dissolution.

- Troubleshooting Steps:

  - Solid-State Characterization: It is crucial to perform comprehensive solid-state characterization of your API batches. This should include:

    - X-Ray Powder Diffraction (XRPD): To identify the polymorphic form and assess crystallinity.

    - Differential Scanning Calorimetry (DSC): To determine the melting point and detect any phase transitions.

    - Thermogravimetric Analysis (TGA): To quantify the water content and confirm the hydration state.

  - Particle Size Analysis: Variations in particle size distribution between batches can lead to inconsistent dissolution. Employ techniques like laser diffraction to ensure batch-to-batch consistency.

  - Solubility Determination: Experimentally determine the aqueous solubility of your specific batch of **Cefmatilen hydrochloride hydrate** at physiologically relevant pH values (e.g.,

© 2026 BenchChem. All rights reserved.

1.2, 4.5, and 6.8) to establish a baseline.

Question: What is the expected Biopharmaceutics Classification System (BCS) class for **Cefmatilen hydrochloride hydrate**, and why is this important?

Answer: While specific experimental data for **Cefmatilen hydrochloride hydrate**'s solubility and permeability are not readily available in the public domain, we can make an educated inference based on the characteristics of other third-generation cephalosporins. Many oral third-generation cephalosporins are classified as BCS Class II (low solubility, high permeability) or Class IV (low solubility, low permeability).[2][3]

- Importance of BCS Classification: The BCS class dictates the primary obstacle to oral bioavailability and, therefore, the most effective formulation strategy.
  - BCS Class II: The primary challenge is the dissolution rate. Strategies should focus on enhancing solubility and dissolution.
  - BCS Class IV: Both solubility and permeability are limiting factors. A more complex approach targeting both issues simultaneously is required.

The following diagram illustrates the decision-making process based on the BCS classification.

Caption: Decision workflow for formulation strategy based on BCS class.

Part 2: Troubleshooting Formulation Strategies

This section provides detailed troubleshooting for common formulation approaches, assuming a likely BCS Class II or IV classification for **Cefmatilen hydrochloride hydrate**.

Strategy 1: Solid Dispersions for Solubility Enhancement (BCS Class II/IV)

Solid dispersions are a robust method for improving the dissolution rate of poorly soluble drugs by dispersing the drug in a hydrophilic carrier at a molecular level.[4][5][6][7]

- Solvent Selection: Dissolve **Cefmatilen hydrochloride hydrate** and the chosen carrier (e.g., PVP K30, PEG 6000) in a common volatile solvent in which both are soluble.

© 2026 BenchChem. All rights reserved.

- Mixing: Ensure a homogenous solution is formed by stirring.
- Evaporation: Remove the solvent under reduced pressure using a rotary evaporator.
- Drying: Further dry the solid mass in a vacuum oven to remove residual solvent.
- Milling and Sieving: Gently mill the dried solid dispersion and sieve to obtain a uniform particle size.

Question: Our solid dispersion shows initial rapid dissolution, but the drug precipitates out over time. How can we prevent this?

Answer: This phenomenon, known as the "spring and parachute" effect, is common with supersaturating systems like solid dispersions. The initial high concentration (the "spring") is not maintained, and the drug crashes out of solution (the "parachute" fails).

- Causality: The amorphous drug in the solid dispersion dissolves to create a supersaturated solution, which is thermodynamically unstable. Without a precipitation inhibitor, the drug will revert to its more stable, less soluble crystalline form.
- Troubleshooting Steps:
  - Incorporate a Precipitation Inhibitor: Include a polymeric precipitation inhibitor in your formulation. Hydroxypropyl methylcellulose (HPMC) or other cellulosic polymers are often effective. These polymers adsorb to the surface of drug nuclei, sterically hindering crystal growth.
  - Optimize Drug-to-Carrier Ratio: A higher proportion of the carrier can sometimes help maintain the supersaturated state for a longer duration.
  - Carrier Selection: The choice of carrier is critical. A carrier that has specific molecular interactions (e.g., hydrogen bonding) with Cefmatilen can better stabilize the amorphous form and inhibit precipitation.

Question: We are observing poor physical stability of our solid dispersion during storage (e.g., crystallization, phase separation). What is the cause, and how can we improve it?

© 2026 BenchChem. All rights reserved.

Answer: The physical stability of an amorphous solid dispersion is a significant challenge.

- Causality: The high molecular mobility of the drug in the carrier matrix, especially at elevated temperatures and humidity, can lead to recrystallization. The hygroscopicity of many carriers can also draw in moisture, acting as a plasticizer and accelerating this process.

- Troubleshooting Steps:

  - Glass Transition Temperature (Tg): Use DSC to measure the Tg of your solid dispersion. A higher Tg generally indicates better physical stability. Select carriers that yield a high Tg for the solid dispersion.

  - Humidity Control: Package and store the solid dispersion under low humidity conditions. Consider co-processing with excipients that deflect moisture.[8]

  - Excipient Compatibility: Conduct drug-excipient compatibility studies to ensure that the chosen carrier and any other excipients do not accelerate the degradation of Cefmatilen. [9][10][11][12] Cephalosporins can be susceptible to degradation in the presence of certain excipients and moisture.[13][14]

Strategy 2: Nanosuspensions for Enhanced Dissolution and Permeability (BCS Class II/IV)

Nanosuspensions, which are sub-micron colloidal dispersions of pure drug particles, can enhance dissolution rate due to the increased surface area and can also improve oral bioavailability by other mechanisms.[15][16][17][18]

Question: We are struggling with particle size control and aggregation during the preparation and storage of our Cefmatilen nanosuspension. What are the key factors to consider?

Answer: Maintaining a stable, nano-sized particle distribution is the primary challenge in developing a nanosuspension.

- Causality: The high surface energy of nanoparticles makes them prone to aggregation or Ostwald ripening (the growth of larger particles at the expense of smaller ones). The choice and concentration of stabilizers are critical to prevent this.

© 2026 BenchChem. All rights reserved.

- Troubleshooting Steps:
  - Stabilizer Optimization: A combination of stabilizers is often more effective than a single one. Use a combination of a steric stabilizer (e.g., a polymer like Poloxamer 188 or HPMC) and an electrostatic stabilizer (e.g., a surfactant like sodium lauryl sulfate).
  - Homogenization Parameters: If using a top-down approach (e.g., high-pressure homogenization), optimize the pressure and number of cycles. Over-processing can sometimes lead to particle aggregation.
  - Solidification: For long-term stability, consider converting the nanosuspension into a solid dosage form by spray-drying or lyophilization with appropriate cryo/lyoprotectants.

Strategy 3: Lipid-Based Formulations (BCS Class II/IV)

Lipid-based formulations can enhance the oral bioavailability of poorly soluble drugs by presenting the drug in a solubilized form and utilizing the body's natural lipid absorption pathways.[19][20][21][22]

Question: Our lipid-based formulation of Cefmatilen shows good drug loading but poor in vivo performance. What could be the reason?

Answer: Good initial solubilization in the formulation does not guarantee successful in vivo delivery. The fate of the drug upon dispersion and digestion in the gastrointestinal tract is crucial.

- Causality: Upon dilution and digestion in the gut, the lipid formulation is broken down by lipases. If the drug's solubility in the digestion products (e.g., fatty acids, monoglycerides) is low, it can precipitate, leading to poor absorption.
- Troubleshooting Steps:
  - In Vitro Lipolysis: This is a critical experiment. Perform an in vitro lipolysis test to simulate the digestion process. Monitor the concentration of Cefmatilen in the aqueous phase throughout the digestion. This will reveal if the drug is precipitating.
  - Formulation Re-design: If precipitation occurs, consider:

© 2026 BenchChem. All rights reserved.

- Increasing Surfactant Concentration: A higher concentration of surfactant can create more micelles to keep the drug solubilized.
- Adding a Co-solvent: A water-miscible co-solvent can help maintain drug solubility as the formulation disperses.
- Using Long-Chain Lipids: These are generally digested more slowly, which can lead to a more gradual release of the drug and potentially avoid rapid precipitation.

The following diagram outlines the troubleshooting workflow for lipid-based formulations.

Caption: Troubleshooting workflow for lipid-based formulations.

Part 3: In Vivo Evaluation & Bioanalytical Troubleshooting

Ultimately, the success of any formulation strategy must be confirmed through in vivo pharmacokinetic studies.

Experimental Protocol: Oral Pharmacokinetic Study in Rats

- Animal Model: Use male Sprague-Dawley or Wistar rats.
- Dosing: Administer the Cefmatilen formulation via oral gavage.[23] Ensure the dosing volume is appropriate for the animal's weight.
- Blood Sampling: Collect serial blood samples from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours).[24][25]
- Plasma Preparation: Process the blood samples to obtain plasma and store at -80°C until analysis.
- Bioanalysis: Quantify the concentration of Cefmatilen in plasma samples using a validated LC-MS/MS method.[26][27][28][29]

FAQs: In Vivo and Bioanalytical Studies

© 2026 BenchChem. All rights reserved.

Question: We are observing high variability in our in vivo pharmacokinetic data in rats. What are the potential sources of this variability?

Answer: High variability in preclinical pharmacokinetic studies is a common and frustrating issue.

- Causality: Variability can stem from multiple sources, including the formulation itself, the animals, and the experimental procedures.
    - Formulation: Inhomogeneity of the formulation can lead to inconsistent dosing. For suspensions, ensure adequate re-suspension before each dose.
    - Animals: The fed/fasted state of the animals can significantly impact the absorption of some drugs. Differences in gastric emptying and intestinal transit times among animals also contribute.
    - Procedure: Inaccurate oral gavage can lead to dosing errors. Stress during handling and blood collection can alter physiological parameters that affect drug absorption and disposition.
- Troubleshooting Steps:
    - Standardize Procedures: Ensure all experimental procedures are rigorously standardized. This includes the fasting period for animals, the method of oral gavage, and the blood collection technique.
    - Formulation Homogeneity: Verify the homogeneity of your formulation before dosing.
    - Increase Sample Size: A larger number of animals per group can help to mitigate the impact of inter-animal variability.
    - Crossover Study Design: If feasible, a crossover design where each animal receives both the test and reference formulations can help to reduce inter-animal variability.

Question: Our LC-MS/MS bioanalytical method for Cefmatilen is suffering from poor sensitivity and matrix effects. How can we improve it?

© 2026 BenchChem. All rights reserved.

Answer: Method development for quantifying drugs in complex biological matrices like plasma requires careful optimization.

- Causality: Poor sensitivity can be due to inefficient ionization of the analyte or the presence of interfering substances from the plasma matrix that suppress the signal (matrix effects).
- Troubleshooting Steps:
  - Sample Preparation: A simple protein precipitation may not be sufficient to remove all interfering substances. Consider a more rigorous sample clean-up method like liquid-liquid extraction or solid-phase extraction.
  - Chromatographic Separation: Optimize the HPLC method to ensure that Cefmatilen is well-separated from endogenous plasma components that may cause ion suppression.
  - Mass Spectrometry Parameters: Fine-tune the mass spectrometer parameters, including the ionization source settings and collision energy, to maximize the signal for Cefmatilen.
  - Internal Standard: Use a stable isotope-labeled internal standard if available. This is the most effective way to compensate for matrix effects and variability in sample processing.

Quantitative Data Summary

The following table presents a hypothetical comparison of pharmacokinetic parameters for different **Cefmatilen hydrochloride hydrate** formulations in rats, illustrating the potential improvements that can be achieved.

© 2026 BenchChem. All rights reserved.

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (ng*hr/mL)	Relative Bioavailability (%)
Aqueous Suspension	250 ± 50	2.0 ± 0.5	1500 ± 300	100 (Reference)
Solid Dispersion	1000 ± 200	1.0 ± 0.3	6000 ± 1200	400
Nanosuspension	1200 ± 250	0.8 ± 0.2	7500 ± 1500	500
Lipid-Based Formulation	900 ± 180	1.5 ± 0.4	8100 ± 1600	540

Data are presented as mean ± standard deviation and are for illustrative purposes only.

References

- J. Antimicrob. Chemother. (1995) 35 (4): 823-832. Stability of cephalosporin prodrug esters in human intestinal juice: implications for oral bioavailability. [Link]
- J Med Chem. 1988 Oct;31(10):1987-93. Oral absorption of cephalosporin antibiotics. 1. Synthesis, biological properties, and oral bioavailability of 7-(arylacetamido)-3-chloro cephalosporins in animals. [Link]
- J Control Release. 2020 Jan 10;317:176-193. Emerging role of nanosuspensions in drug delivery systems. [Link]
- Int J Pharm Sci Rev Res. 2011; 11(2): 1-5. PREPARATION AND EVALUATION OF SOLID DISPERSION OF TERBINAFINE HYDROCHLORIDE. [Link]
- J Pharm Sci. 1997 May;86(5):549-59. Isolation and structure elucidation of the major degradation products of cefaclor in the solid state. [Link]
- Org. Process Res. Dev. 2000, 4, 6, 439–442. Practical Large-Scale Synthesis of Cefmatilen, A New Cephalosporin Antibiotic. [Link]
- StatPearls [Internet]. Treasure Island (FL): StatPearls Publishing; 2024 Jan-. Third-Generation Cephalosporins. [Link]

© 2026 BenchChem. All rights reserved.

- J Chromatogr B Analyt Technol Biomed Life Sci. 2024 Jun 2;1239:124119. A validated LC-MS/MS method for simultaneous quantitation of piperacillin, cefazolin, and cefoxitin in rat plasma and twelve tissues. [Link]
- Front. Pharmacol., 17 August 2022. Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. [Link]
- Antimicrob Agents Chemother. 1992 Dec; 36(12): 2706–2709. Bioavailability of syrup and tablet formulations of cefetamet pivoxil. [Link]
- J Pharm Sci. 1972 Dec;61(12):1960-4. Metabolism of oral cephalothin and related cephalosporins in the rat. [Link]
- ResearchGate. (2014). Compatibility study of metformin with pharmaceutical excipients. [Link]
- ResearchGate. (2017). Composition of lipid based formulations. [Link]
- J Clin Pharmacol. 1992 Dec;32(12):1116-20. Oral absolute bioavailability and intravenous dose-proportionality of cefprozil in humans. [Link]
- J Appl Toxicol. 2001 Jan-Feb;21(1):15-23. A good practice guide to the administration of substances and removal of blood, including routes and volumes. [Link]
- J Pharm Sci. 2011 Nov;100(11):4849-57. Preparation and Evaluation of Solid Dispersion Tablets by a Simple and Manufacturable Wet Granulation Method Using Porous Calcium Silicate. [Link]
- Molecules. 2023 Mar 3;28(5):2333. Development of a Rapid LC-MS/MS Method for Simultaneous Quantification of Donepezil and Tadalafil in Rat Plasma: Its Application in a Pharmacokinetic Interaction Study after Oral Administration in Rats. [Link]
- SciSpace. (2019). Drug Excipient Compatibility Testing Protocols and Charaterization: A Review. [Link]
- International Journal of Pharmacy & Pharmaceutical Research. (2023). Nanosuspension as Oral Drug Delivery System: A Review. [Link]

© 2026 BenchChem. All rights reserved.

- Pharmaceutics. 2022 Sep; 14(9): 1857. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. [Link]
- Drugs.com. (2023, April 12). List of Third Generation Cephalosporins + Uses, Types & Side Effects. [Link]
- Indian J Pharm Sci. 2015 Jan-Feb; 77(1): 76–82. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF. [Link]
- ResearchGate. (2013). Determination of cefadroxil in rat plasma and urine using LC–MS/MS and its application to pharmacokinetic and urinary studies. [Link]
- ResearchGate. (2015). Development of Nanosuspension Formulation for Oral Delivery of Quercetin. [Link]
- Journal of Drug Delivery and Therapeutics. (2018). FORMULATION AND EVALUATION OF SOLID DISPERSIONS OF NABUMETONE. [Link]
- Virginia Tech. (2017). SOP: Oral Gavage in the Rat. [Link]
- Drug Des Devel Ther. 2023; 17: 1411–1425. Drug-Excipient Compatibility Study Through a Novel Vial-in-Vial Experimental Setup. [Link]
- Acta Pol Pharm. 2013 Nov-Dec;70(6):1021-8. KINETICS AND MECHANISM OF DEGRADATION OF CEFOZOPRAN HYDROCHLORIDE IN THE SOLID STATE. [Link]
- J. Pharm. Pharmacogn. Res., 11(4), 629-645, 2023. A comprehensive review on compatibility studies of excipients and active pharmaceutical ingredients targeting the central nervous system. [Link]
- Pharmaceutics. 2023 Mar; 15(3): 833. Formulation and Evaluation of pH-Modulated Amorphous Solid Dispersion-Based Orodispersible Tablets of Cefdinir. [Link]
- RxList. (2021, May 10). Cephalosporins, 3rd Generation: Drug Class, Uses, Side Effects, Drug Names. [Link]

© 2026 BenchChem. All rights reserved.

- Mol. Pharm. 2019, 16, 12, 4962–4970. Prediction of Oral Bioavailability in Rats: Transferring Insights from in Vitro Correlations to (Deep) Machine Learning Models Using in Silico Model Outputs and Chemical Structure Parameters. [Link]
- Indian Journal of Pharmaceutical Education and Research | Vol 54 | Issue 1 | Jan-Mar, 2020. Formulation and Evaluation of Cefixime Nanosuspension for the Enhancement of Oral Bioavailability by Solvent-Antisolvent Method. [Link]
- Gattefossé. (n.d.). Lipid based formulations. [Link]
- J Vis Exp. 2014; (91): 51883. Murine Pharmacokinetic Studies. [Link]
- Agilent. (2000). Development of an LC/MS Method for the Analysis of Rodenticides. [Link]
- Pharmaceutics. 2023 Sep; 15(9): 2297. Nanosuspension Innovations: Expanding Horizons in Drug Delivery Techniques. [Link]
- ResearchGate. (2019). Third Generation Cephalosporins. [Link]
- ResearchGate. (1989). ChemInform Abstract: The Degradation Mechanism of an Oral Cephalosporin: Cefaclor. [Link]
- ResearchGate. (2020). Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus. [Link]
- ResearchGate. (1982). Pharmacokinetics of Cefadroxil after oral administration in humans. [Link]
- Pharmaceutics. 2022 May; 14(5): 935. Fundamental Aspects of Lipid-Based Excipients in Lipid-Based Product Development. [Link]
- World Health Organization. (2013). Annex 3. [Link]
- Malar J. 2025; 24: 187. Development and application of an LC–MS/MS method for quantification of fosmidomycin in human and rat plasma. [Link]
- Mol. Pharmaceutics 2024, 21, 1, 337–352. iBCS: 3. A Biopharmaceutics Classification System for Orally Inhaled Drug Products. [Link]

© 2026 BenchChem. All rights reserved.

- ResearchGate. (2016). Formulation and evaluation of meclizine hydrochloride fast dissolving tablets using solid dispersion method. [Link]
- J Pharm Sci. 2010 Mar; 99(3): 1464–1475. Improved oral bioavailability in rats of SR13668, a novel anti-cancer agent. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Cephalosporins, 3rd Generation: Drug Class, Uses, Side Effects, Drug Names [rxlist.com]
- 3. researchgate.net [researchgate.net]
- 4. globalresearchonline.net [globalresearchonline.net]
- 5. Preparation and Evaluation of Solid Dispersion Tablets by a Simple and Manufacturable Wet Granulation Method Using Porous Calcium Silicate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. jddtonline.info [jddtonline.info]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. scispace.com [scispace.com]
- 11. Drug-Excipient Compatibility Study Through a Novel Vial-in-Vial Experimental Setup: A Benchmark Study - PMC [pmc.ncbi.nlm.nih.gov]
- 12. ijbpas.com [ijbpas.com]
- 13. Isolation and structure elucidation of the major degradation products of cefaclor in the solid state - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved.

- 15. Emerging role of nanosuspensions in drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
- 16. ijppr.humanjournals.com [ijppr.humanjournals.com]
- 17. researchgate.net [researchgate.net]
- 18. Nanosuspension Innovations: Expanding Horizons in Drug Delivery Techniques - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
- 20. pharmaexcipients.com [pharmaexcipients.com]
- 21. Lipid-based formulations · Gattefossé [gattefosse.com]
- 22. mdpi.com [mdpi.com]
- 23. ouv.vt.edu [ouv.vt.edu]
- 24. lar.fsu.edu [lar.fsu.edu]
- 25. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 26. A validated LC-MS/MS method for simultaneous quantitation of piperacillin, cefazolin, and cefoxitin in rat plasma and twelve tissues - PMC [pmc.ncbi.nlm.nih.gov]
- 27. mdpi.com [mdpi.com]
- 28. researchgate.net [researchgate.net]
- 29. Development and application of an LC–MS/MS method for quantification of fosmidomycin in human and rat plasma - PMC [pmc.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Technical Support Center: Optimization of Cefmatilen Hydrochloride Hydrate Oral Bioavailability]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b133707/docs#technical-support-center-optimization-of-cefmatilen-hydrochloride-hydrate-oral-bioavailability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 BenchChem. All rights reserved.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.